N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H28N2O2/c1-13-6-7-14(2)16(12-13)20-17(22)15-8-10-21(11-9-15)18(23)19(3,4)5/h6-7,12,15H,8-11H2,1-5H3,(H,20,22)
• InChI Key: AMBKFOXZEGKQBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2CCN(CC2)C(=O)C(C)(C)C
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide, also known as DMPP, is a chemical compound that has been widely used in scientific research. It is a potent and selective agonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that plays a crucial role in various physiological processes. DMPP has been used to investigate the mechanism of action, biochemical and physiological effects, and potential therapeutic applications of α7 nicotinic acetylcholine receptors.

Mechanism of Action

N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide acts as a potent and selective agonist of the α7 nicotinic acetylcholine receptor. It binds to the receptor and activates it, leading to the opening of the ion channel and the influx of cations such as calcium and sodium into the cell. This results in the depolarization of the cell membrane and the initiation of various intracellular signaling pathways.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects on the body. It can enhance synaptic plasticity, improve learning and memory, and increase attention and arousal. It has also been shown to have neuroprotective effects and to reduce inflammation in the brain. N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, schizophrenia, and depression.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a highly selective agonist of the α7 nicotinic acetylcholine receptor, which makes it useful for studying the function of this receptor. It is also relatively stable and easy to synthesize, which makes it a convenient tool for researchers. However, N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has some limitations as well. It has a short half-life and can rapidly desensitize the α7 nicotinic acetylcholine receptor, which can make it difficult to study its long-term effects. It can also have off-target effects on other nicotinic acetylcholine receptors, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide and α7 nicotinic acetylcholine receptors. One direction is to investigate the potential therapeutic applications of N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide in the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and depression. Another direction is to study the long-term effects of N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide on synaptic plasticity and learning and memory. Additionally, researchers can explore the role of α7 nicotinic acetylcholine receptors in other physiological processes such as pain perception and immune function. Overall, N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has the potential to be a valuable tool for investigating the function of α7 nicotinic acetylcholine receptors and their potential therapeutic applications.

Scientific Research Applications

N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been extensively used in scientific research to investigate the function of α7 nicotinic acetylcholine receptors. These receptors are widely distributed in the central nervous system and play a role in various physiological processes such as learning and memory, attention, and synaptic plasticity. N-(2,5-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been used to study the effects of α7 nicotinic acetylcholine receptors on these processes and to explore their potential therapeutic applications.